Cas no 2034341-16-5 (3-methyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide)

• Product Name: 3-methyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide
• CAS No: 2034341-16-5
• MF: C₁₆H₁₇N₃O₂S₂
• MW: 347.455080747604
• CID: 5333795
• Update Time: 2025-05-20

3-methyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-3-methylbenzenesulfonamide
• 3-methyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide
• 3-methyl-N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)benzenesulfonamide

• Inchi： 1S/C16H17N3O2S2/c1-13-4-2-5-15(10-13)23(20,21)18-11-16(14-6-9-22-12-14)19-8-3-7-17-19/h2-10,12,16,18H,11H2,1H3
• InChI Key： HKHMYWIHXCSUFE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1)(NCC(C1=CSC=C1)N1C=CC=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 480
• XLogP3: 2.6
• Topological Polar Surface Area: 101

Additional information on 3-methyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide

3-methyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide (CAS 2034341-16-5): A Comprehensive Overview

3-methyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide (CAS 2034341-16-5) is a specialized sulfonamide derivative that has gained attention in pharmaceutical and chemical research due to its unique molecular structure. This compound combines a benzene sulfonamide core with pyrazole and thiophene moieties, making it particularly interesting for drug discovery applications. Researchers are exploring its potential as a kinase inhibitor or GPCR modulator, given the biological relevance of these structural components.

The molecular structure of 3-methyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide features several pharmacologically important elements. The sulfonamide group (-SO2NH-) is known for its ability to form hydrogen bonds with biological targets, while the pyrazole ring contributes to potential metal coordination properties. The thiophene heterocycle adds aromatic character and may influence the compound's pharmacokinetic properties. This combination makes it a valuable scaffold for medicinal chemistry programs targeting various disease pathways.

Recent studies have shown increased interest in sulfonamide-containing compounds like CAS 2034341-16-5 for their potential in treating inflammatory conditions and metabolic disorders. The presence of both pyrazole and thiophene groups in the structure aligns with current trends in fragment-based drug design, where researchers combine privileged fragments to create novel bioactive molecules. This approach has become particularly relevant in the search for new small molecule therapeutics with improved selectivity profiles.

The synthesis of 3-methyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide typically involves multi-step organic transformations. Key steps often include the preparation of the thiophene-ethylamine intermediate, followed by coupling with appropriately substituted pyrazole and subsequent sulfonylation with 3-methylbenzene-1-sulfonyl chloride. Researchers have developed various synthetic routes to optimize yield and purity, with some protocols achieving excellent enantioselectivity when chiral centers are present.

Analytical characterization of CAS 2034341-16-5 employs standard techniques including NMR spectroscopy (1H and 13C), mass spectrometry, and HPLC purity analysis. The compound typically appears as a white to off-white crystalline powder with good solubility in common organic solvents such as DMSO and methanol. Its stability profile makes it suitable for long-term storage under proper conditions, an important consideration for research applications.

In pharmacological screening, 3-methyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide has shown promising preliminary results in various in vitro assays. The compound's ability to modulate specific biological targets has sparked interest in its potential therapeutic applications, particularly in areas where current treatments face limitations. Researchers are investigating its structure-activity relationships to optimize potency and reduce potential off-target effects.

The pharmaceutical industry's growing focus on heterocyclic compounds has increased demand for specialized building blocks like CAS 2034341-16-5. Suppliers report steady interest from academic and industrial researchers working on new chemical entities for various indications. The compound's unique structure makes it particularly valuable for medicinal chemistry programs exploring novel drug scaffolds and targeted therapies.

Safety considerations for handling 3-methyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended. Material Safety Data Sheets (MSDS) provide detailed handling instructions for researchers working with this compound in laboratory settings.

Future research directions for CAS 2034341-16-5 may include further exploration of its biological activities, development of analogs with improved properties, and investigation of formulation strategies. The compound's structural features position it well for continued study in various therapeutic areas, particularly where multi-target approaches are desired. As the understanding of its mechanism of action deepens, new applications may emerge in drug discovery pipelines.

The commercial availability of 3-methyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide from specialty chemical suppliers has facilitated its adoption in research programs worldwide. Current market trends show increasing demand for such structurally complex intermediates as pharmaceutical companies expand their screening libraries and pursue more challenging biological targets. This compound represents an important addition to the toolkit of medicinal chemists working on next-generation therapeutics.